Cas no 1995746-92-3 ((2R)-1-(2-methoxypropyl)pyrrolidin-2-ylmethanamine)

• Product Name: (2R)-1-(2-methoxypropyl)pyrrolidin-2-ylmethanamine
• CAS No: 1995746-92-3
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6196929
• PubChem ID: 165847088
• Update Time: 2025-11-06

(2R)-1-(2-methoxypropyl)pyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-methoxypropyl)pyrrolidin-2-ylmethanamine
• [(2R)-1-(2-methoxypropyl)pyrrolidin-2-yl]methanamine
• EN300-1652100
• 1995746-92-3

• Inchi： 1S/C9H20N2O/c1-8(12-2)7-11-5-3-4-9(11)6-10/h8-9H,3-7,10H2,1-2H3/t8?,9-/m1/s1
• InChI Key： IAWRSYYTTNXMDC-YGPZHTELSA-N
• SMILES： O(C)C(C)CN1CCC[C@@H]1CN

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.5Ų

Additional information on (2R)-1-(2-methoxypropyl)pyrrolidin-2-ylmethanamine

Introduction to Compound CAS No.1995746-92-3: (2R)-1-(2-Methoxypropyl)Pyrrolidin-2-Ylmethanamine

The compound CAS No.1995746-92-3, also known as (2R)-1-(2-methoxypropyl)pyrrolidin-2-ylmethanamine, is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological properties, making it a subject of extensive study in recent years.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound more effectively. The molecule's core structure consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a methoxypropyl group at the 1-position and an aminoethyl group at the 2-position. The stereochemistry at the 2-position, denoted by the (R) configuration, plays a crucial role in determining the compound's pharmacokinetic properties and biological activity.

One of the most notable aspects of this compound is its potential as a precursor or intermediate in drug design. The pyrrolidine ring is a common structural motif in many bioactive molecules, including antidepressants, antipsychotics, and analgesics. The presence of the methoxypropyl group introduces additional functional diversity, enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

Recent studies have focused on the optimization of synthetic routes for this compound, aiming to improve yield and purity while reducing costs. For instance, researchers have explored various catalytic methods and asymmetric synthesis techniques to achieve high enantiomeric excess, which is critical for pharmaceutical applications. These efforts have significantly advanced our ability to produce this compound on a larger scale for preclinical testing.

In terms of biological activity, preliminary assays have shown that this compound exhibits interesting pharmacological properties. For example, it has demonstrated moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug discovery. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for exploring treatments for neurological disorders such as Alzheimer's disease or Parkinson's disease.

The stereochemistry of the compound is particularly important in determining its bioavailability and efficacy. The (R) configuration at the 2-position ensures optimal interactions with target proteins, minimizing off-target effects and enhancing therapeutic potential. This has been validated through computational modeling studies, which have provided insights into the molecular docking behavior of this compound.

Another area of active research involves understanding the metabolic stability and pharmacokinetics of this compound. Researchers are investigating how the methoxypropyl group influences absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining whether this compound can be developed into an orally available drug with suitable half-life and bioavailability.

Furthermore, collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches for modifying this compound's structure to enhance its therapeutic index. For example, researchers are exploring the addition of other functional groups or modifications to improve solubility or reduce toxicity.

In conclusion, CAS No.1995746-92-3 or (2R)-1-(2-methoxypropyl)pyrrolidin-2-ylmethanamine represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.